Cas no 2138110-95-7 (1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane)

• Product Name: 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane
• CAS No: 2138110-95-7
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 5799930
• PubChem ID: 165493464
• Update Time: 2025-06-03

1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane
• 1-(bromomethyl)-1-[(3-methylcyclopentyl)oxy]cyclohexane
• 2138110-95-7
• EN300-1136469

• Inchi： 1S/C13H23BrO/c1-11-5-6-12(9-11)15-13(10-14)7-3-2-4-8-13/h11-12H,2-10H2,1H3
• InChI Key： SGGMTOPWLSIDTB-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OC1CCC(C)C1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane

Recent Advances in the Study of 1-(Bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane (CAS: 2138110-95-7)

The compound 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane (CAS: 2138110-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromomethyl and cyclopentyloxycyclohexane functional groups, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85% under mild reaction conditions, highlighting the compound's accessibility for further pharmaceutical development. This advancement is particularly significant given the challenges associated with the steric hindrance posed by the cyclopentyl and cyclohexane moieties.

In addition to synthetic improvements, recent investigations have explored the biological activities of 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymatic targets involved in inflammatory pathways. While the exact mechanism of action remains under investigation, these findings open new avenues for the development of anti-inflammatory agents. Researchers are particularly interested in the bromomethyl group's potential as a reactive handle for further chemical modifications to enhance bioactivity.

The pharmaceutical industry has also shown interest in 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane as a potential intermediate in the synthesis of more complex drug molecules. Its structural features make it a versatile building block for the construction of compounds with improved pharmacokinetic properties. Recent patent filings indicate that several pharmaceutical companies are exploring its use in the development of central nervous system (CNS) drugs, leveraging its ability to cross the blood-brain barrier.

Despite these promising developments, challenges remain in the full characterization and application of 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane. Current research efforts are focused on understanding its stability under various conditions, potential toxicity profiles, and optimal formulation strategies. Collaborative studies between academic institutions and industry partners are expected to accelerate progress in these areas, paving the way for its potential clinical applications.

In conclusion, 1-(bromomethyl)-1-(3-methylcyclopentyl)oxycyclohexane (CAS: 2138110-95-7) represents a compelling case study in modern pharmaceutical chemistry. Its unique structural features, combined with recent synthetic and biological advancements, position it as a molecule of significant interest for future drug discovery efforts. As research continues to unfold, this compound may well emerge as a key player in the development of novel therapeutic agents.